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Compound of Interest

Compound Name: H-Trp-phe-OH

Cat. No.: B1583778

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for the dipeptide H-Trp-Phe-OH,
also known as Tryptophyl-Phenylalanine. This dipeptide is formed from the amino acids
tryptophan and phenylalanine and is a subject of interest in various research and development
fields, including pharmaceutical development and neuroscience.

Quantitative Data Summary

The fundamental molecular properties of H-Trp-Phe-OH are summarized in the table below.
These values are critical for experimental design, analytical method development, and
computational modeling.

Parameter Value References
Molecular Formula C20H21Ns03 [1112][31[41[5]
Molecular Weight 351.41 g/mol [11[31[6]
Monoisotopic Mass 351.158291553 Da 2171

Logical Relationships: Peptide Composition
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The dipeptide H-Trp-Phe-OH is structurally composed of two amino acid residues, L-
Tryptophan and L-Phenylalanine, linked by a peptide bond. The diagram below illustrates this
fundamental relationship.
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Caption: Logical diagram illustrating the formation of H-Trp-Phe-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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